Cas no 90137-14-7 (Pivalaldehyde-d9)

• Product Name: Pivalaldehyde-d9
• CAS No: 90137-14-7
• MF: C₅H₁₀O
• MW: 95.1877570152283
• CID: 1072256
• Update Time: 2023-11-22

Pivalaldehyde-d9 Chemical and Physical Properties

Names and Identifiers

• [2H9]-Pivalaldehyde
• Propanal-3,3,3-d3, 2,2-di(methyl-d3)-
• [2H9]-Trimethylacetaldehyde
• 3,3,3-Trideuterio-2,2-bis(trideuteriomethyl)propanal
• Pivalaldehyde-d9

• Inchi： 1S/C5H10O/c1-5(2,3)4-6/h4H,1-3H3/i1D3,2D3,3D3
• InChI Key： FJJYHTVHBVXEEQ-GQALSZNTSA-N
• SMILES： O=CC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 49.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes